Cas no 2089682-46-0 (3-Furanmethanamine, tetrahydro-α-methyl-, hydrochloride (1:1), (αS)-)

• Product Name: 3-Furanmethanamine, tetrahydro-α-methyl-, hydrochloride (1:1), (αS)-
• CAS No: 2089682-46-0
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• CID: 5580882
• PubChem ID: 145708817
• Update Time: 2026-03-11

3-Furanmethanamine, tetrahydro-α-methyl-, hydrochloride (1:1), (αS)- Chemical and Physical Properties

Names and Identifiers

• 3-Furanmethanamine, tetrahydro-α-methyl-, hydrochloride (1:1), (αS)-
• (1S)-1-(tetrahydrofuran-3-yl)ethan-1-amine hydrochloride
• MFCD30829016
• (1S)-1-(TETRAHYDROFURAN-3-YL)ETHAN-1-AMINEHCL
• (1S)-1-(TETRAHYDROFURAN-3-YL)ETHAN-1-AMINE HCL
• 2089682-46-0

• Inchi： 1S/C6H13NO.ClH/c1-5(7)6-2-3-8-4-6;/h5-6H,2-4,7H2,1H3;1H/t5-,6?;/m0./s1
• InChI Key： ZYZOZVDOIHZJFI-GNVLWMSISA-N
• SMILES： Cl.O1CCC(C1)[C@H](C)N

Computed Properties

• Exact Mass: 151.0763918g/mol
• Monoisotopic Mass: 151.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-Furanmethanamine, tetrahydro-α-methyl-, hydrochloride (1:1), (αS)-

Introduction to 3-Furanmethanamine, tetrahydro-α-methyl-, hydrochloride (1:1), (αS) and Its Significance in Modern Chemical Biology

The compound with the CAS number 2089682-46-0, specifically named as 3-Furanmethanamine, tetrahydro-α-methyl-, hydrochloride (1:1), (αS), represents a fascinating molecule in the realm of chemical biology. This tetrahydro-α-methylated derivative of 3-furanmethanamine exhibits unique structural and functional properties that have garnered significant attention from researchers worldwide. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various biochemical applications.

3-Furanmethanamine, tetrahydro-α-methyl-, hydrochloride (1:1), (αS) belongs to a class of compounds known for their potential in drug discovery and development. The presence of the furan ring and the tetrahydro-α-methyl group imparts distinct electronic and steric characteristics, which are crucial for its interaction with biological targets. Recent studies have highlighted the compound's role in modulating enzymatic activities and signaling pathways, making it a promising candidate for therapeutic intervention.

In the context of modern pharmaceutical research, the enantiomeric purity of (αS)-3-Furanmethanamine, tetrahydro-α-methyl-, hydrochloride (1:1) is of paramount importance. The (αS) configuration ensures that the compound interacts selectively with biological receptors, minimizing off-target effects. This specificity is particularly critical in drug development, where efficacy and safety are non-negotiable parameters. The hydrochloride form further stabilizes the compound, ensuring consistent performance in various experimental conditions.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of 3-Furanmethanamine, tetrahydro-α-methyl-, hydrochloride (1:1), (αS) with high accuracy. These simulations have revealed that the compound can effectively inhibit key enzymes involved in inflammatory pathways. This finding aligns well with ongoing research aimed at developing novel anti-inflammatory agents. The ability to modulate these pathways opens up new avenues for treating chronic inflammatory diseases.

The structural features of 3-Furanmethanamine, tetrahydro-α-methyl-, hydrochloride (1:1), (αS) also make it an attractive scaffold for designing next-generation bioactive molecules. The furan ring provides a versatile platform for further chemical modifications, allowing researchers to tailor its properties for specific applications. For instance, introducing additional functional groups can enhance its binding affinity or alter its pharmacokinetic profile. Such modifications are essential for optimizing drug candidates before they enter clinical trials.

Moreover, the compound's stability under various conditions makes it suitable for industrial-scale synthesis. This is a critical factor in pharmaceutical manufacturing, where consistency and reproducibility are paramount. The hydrochloride salt form ensures that the compound remains stable during storage and transportation, reducing the risk of degradation. This stability is particularly important for long-term projects involving large-scale production.

From a biochemical perspective, 3-Furanmethanamine, tetrahydro-α-methyl-, hydrochloride (1:1), (αS) has shown promise in modulating neurotransmitter release. Studies have indicated that it can interact with receptors involved in pain perception and mood regulation. These findings are particularly relevant in the context of developing treatments for neurological disorders such as depression and neuropathic pain. The compound's ability to influence neurotransmitter activity suggests its potential as a lead molecule for novel therapeutics.

The synthesis of 3-Furanmethanamine, tetrahydro-α-methyl-, hydrochloride (1:1), (αS) involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Researchers have developed efficient protocols for its preparation, ensuring high yields and purity levels. These synthetic routes are not only scientifically significant but also offer practical insights into the development of similar compounds. The methodologies employed can be adapted for other bioactive molecules, fostering innovation across multiple disciplines.

In conclusion, 3-Furanmethanamine, tetrahydro-α-methyl-, hydrochloride (1:1), (αS) is a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features, coupled with its functional versatility, make it a valuable tool for drug discovery and development. As research continues to uncover new aspects of its properties and mechanisms of action, this compound is poised to play a pivotal role in advancing therapeutic strategies for various diseases.